Cas no 111266-27-4 (Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)-)

• Product Name: Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)-
• CAS No: 111266-27-4
• MF: C₆H₉O₄-
• MW: 146.1412
• MDL: MFCD19228194
• CID: 839399
• PubChem ID: 11423665
• Update Time: 2024-11-03

Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)-
• (2S)-4-methoxy-2-methyl-4-oxobutanoic acid
• (S)-4-Methoxy-2-methyl-4-oxobutanoic acid
• (S)-BUTANEDIOIC ACID, 2-METHYL, 4-METHYL ESTER
• (R)-(+)-2-methylsuccinic acid 4-methyl ester
• (R)-(+)-methylsuccinic acid 4-methyl ester
• (R)-3-methylsuccinic acid 1-monomethyl ester
• (R)-4-methoxy-2-methyl-4-oxobutanoic acid
• I04-1447
• (2S)-2-Methylbutanedioic acid 4-methyl ester
• (S)-Methoxy-2-methyl-4-oxobutanoic acid
• (2S)-Methylbutanedioic acid 4-methyl ester
• CS-0309762
• (2s)-4-Methoxy-2-methyl-4-oxo-butanoicacid
• (2S)-4-keto-4-methoxy-2-methyl-butyric acid
• AC-26763
• DB-001147
• (S)-4-Methoxy-2-methyl-4-oxobutanoicAcid
• SCHEMBL2623478
• DTXSID30465340
• AKOS016844358
• PS-17820
• FD10315
• (2S)-4-methoxy-2-methyl-4-oxo-butanoic acid
• 111266-27-4
• MFCD19228194

• MDL： MFCD19228194
• Inchi： InChI=1S/C6H10O4/c1-4(6(8)9)3-5(7)10-2/h4H,3H2,1-2H3,(H,8,9)/t4-/m0/s1
• InChI Key： UVQYBUYGFBXQGO-BYPYZUCNSA-N
• SMILES： C[C@@H](CC(=O)OC)C(=O)O

Computed Properties

• Exact Mass: 146.05800
• Monoisotopic Mass: 146.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.159
• PSA: 63.60000
• LogP: 0.27020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids